Cas no 100587-95-9 (Europium(III) nitrate hydrate)

• Product Name: Europium(III) nitrate hydrate
• CAS No: 100587-95-9
• MF: EuH₂N₃O₁₀
• MW: 355.993984699249
• MDL: MFCD00149698
• CID: 91198
• PubChem ID: 24855351
• Update Time: 2025-06-11

Europium(III) nitrate hydrate Chemical and Physical Properties

Names and Identifiers

• r (REO)
• Europic nitrate hydrate
• Eu.3NO3.H2O
• 8573AF
• europium(3+);trinitrate;hydrate
• europium trinitrate monohydrate
• Europium(III) nitrate hydrate
• 100587-95-9
• Nitric acid, europium(3+) salt, hydrate (9CI)
• AKOS025293945
• Europium trinitrate hydrate
• Europium Nitrate Hydrate
• EUROPIUM NITRATE PENTAHYDRATE
• Europium Nitrate Hydrate 99.99%
• Europium Nitrate Hydrate 99.999%
• EUROPIUM(III) NITRATE PENTAHYDRATE
• EUROPIUM(III) NITRATE HYDRATE, 99.99%
• europium(iii) nitrate hydrate, reacton
• Europium(III)nitrate,REacton99.99%(REO)
• XLGOHVJDOSTECY-UHFFFAOYSA-N

• MDL： MFCD00149698
• Inchi： 1S/Eu.3NO3.H2O/c;3*2-1(3)4;/h;;;;1H2/q+3;3*-1;
• InChI Key： XLGOHVJDOSTECY-UHFFFAOYSA-N
• SMILES： [Eu+3].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].O

Computed Properties

• Exact Mass: 428.93800
• Monoisotopic Mass: 356.89526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 190

Experimental Properties

• Color/Form: White solid
• Density: g/cm3
• Melting Point: 85°C
• Boiling Point: 83°Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Highly soluble in water.
• PSA: 252.79000
• LogP: 0.53080
• Merck: 14,3904
• Solubility: dissolve in water

Europium(III) nitrate hydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H272-H315-H319-H335
• Warning Statement： P220-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1477 5.1/PG 2
• WGK Germany：2
• Hazard Category Code： 8-36/37/38
• Safety Instruction： S17; S26; S36/37/39
• FLUKA BRAND F CODES：3-10
• RTECS：LE8050000
• Hazardous Material Identification：
• HazardClass：5.1
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R8; R36/37/38
• Packing Group：III
• Safety Term：5.1
• Packing Group：III
• Hazard Level：5.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide oxoanionic compounds Lanthanide nitrates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Europium(III) nitrate hydrate

Properties and Applications of Europium(III) nitrate hydrate (CAS No. 100587-95-9)

Europium(III) nitrate hydrate, with the chemical formula Eu(NO₃)₃·xH₂O, is a rare earth salt that has garnered significant attention in various scientific and industrial domains due to its unique physicochemical properties and versatile applications. This compound, identified by the CAS number 100587-95-9, is a hydrate form of europium nitrate, where 'x' represents the number of water molecules associated with each formula unit. The presence of europium(III) ions (Eu³⁺) imparts distinct characteristics that make this compound invaluable in fields ranging from luminescence to catalysis and material science.

The synthesis of Europium(III) nitrate hydrate typically involves the reaction of europium metal or its oxides with nitric acid, followed by crystallization to obtain the hydrated salt. The exact number of water molecules in the hydrate can vary depending on the conditions of crystallization, leading to different polymorphs with slightly varying properties. This compound is often used as a precursor in the preparation of more complex europium-based materials, such as europium-doped phosphors and catalysts.

One of the most prominent applications of Europium(III) nitrate hydrate is in the field of luminescent materials. Europium ions are well-known for their ability to emit bright red and blue light when excited by UV or visible radiation. This property makes them highly sought after in the production of light-emitting diodes (LEDs), display screens, and fluorescent lighting. In recent years, researchers have been exploring novel ways to enhance the luminescence efficiency of europium-based compounds, leading to breakthroughs in solid-state lighting technologies. For instance, studies have demonstrated that doping Europium(III) nitrate hydrate into host matrices such as yttria-stabilized zirconia (YSZ) can significantly improve the color purity and brightness of phosphors used in white LED systems.

Another critical area where Europium(III) nitrate hydrate finds utility is in catalysis. Europium ions can act as effective catalysts or co-catalysts in various organic transformations. For example, europium complexes have been shown to facilitate cross-coupling reactions, which are fundamental in constructing complex organic molecules. The unique electronic configuration of Eu³⁺ ions allows them to participate in redox processes efficiently, making them suitable for applications in green chemistry initiatives aimed at reducing hazardous byproducts.

In addition to luminescence and catalysis, Europium(III) nitrate hydrate has applications in magnetic materials and sensors. The magnetic properties of europium ions can be exploited to develop materials with tailored magnetic behaviors, such as single-molecule magnets or spin-crossover compounds. These materials have potential applications in data storage and quantum computing technologies. Furthermore, europium-based sensors are being developed for detecting environmental pollutants due to their high sensitivity and selectivity towards certain analytes.

The research landscape surrounding Europium(III) nitrate hydrate is continually evolving, with new applications being discovered regularly. For instance, recent studies have explored its use in bioimaging and drug delivery systems. Europium ions can be incorporated into nanoparticles or conjugated with biomolecules to enhance imaging contrast or target specific biological pathways. This has opened up possibilities for developing more effective diagnostic tools and therapeutic agents.

The industrial production of Europium(III) nitrate hydrate requires stringent quality control measures to ensure consistency and purity. Impurities can significantly affect its performance in downstream applications, particularly in sensitive areas like electronics and pharmaceuticals. Manufacturers must adhere to strict protocols during synthesis and purification to minimize contaminants that could interfere with desired properties.

Environmental considerations also play a crucial role in the handling and disposal of Europium(III) nitrate hydrate. While rare earth elements are not classified as hazardous substances, their extraction and processing can have environmental impacts if not managed properly. Efforts are being made to develop more sustainable methods for producing europium compounds, including recycling rare earth elements from discarded electronics.

The future prospects for Europium(III) nitrate hydrate look promising, with ongoing research focusing on expanding its applications and improving its performance characteristics. Advances in nanotechnology are expected to unlock new possibilities for this compound, particularly in areas such as nanophotonics and nanomedicine. As our understanding of europium's unique properties deepens, so too will its role in driving innovation across multiple scientific disciplines.